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Compound of Interest

2-Amino-5-(4-
Compound Name:
trifluoromethoxyphenyl)pyridine

Cat. No.: B581286

Technical Guide: 2-Amino-5-(4-
trifluoromethoxyphenyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-5-(4-
trifluoromethoxyphenyl)pyridine, a fluorinated pyridine derivative of significant interest in
medicinal chemistry and drug discovery. This document consolidates its chemical identity,
structural information, and key data relevant to its application in research and development.

Core Compound Information
CAS Number: 1110656-38-6[1]

Molecular Formula: C12HsF3N20[1]
Molecular Weight: 254.21 g/mol [1]

Chemical Structure:

e SMILES:Nclncc(ccl)cleec(OC(F)(F)F)ccl

e InChl Key:ZWRBBVZVLVCEOX-UHFFFAOYSA-N
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The structure consists of a pyridine ring substituted with an amino group at the 2-position and a
4-trifluoromethoxyphenyl group at the 5-position. The presence of the trifluoromethoxy group, a
bioisostere for other functional groups, can significantly influence the compound's
physicochemical and pharmacological properties, such as metabolic stability and binding
affinity.

Physicochemical Properties

Quantitative physicochemical data for 2-Amino-5-(4-trifluoromethoxyphenyl)pyridine is not
readily available in the public domain. However, data for structurally related aminopyridine
compounds can provide valuable insights for experimental design.

Table 1. Physicochemical Properties of Structurally Related Aminopyridine Analogs

2-Amino-5- 2-Amino-4-
Property ] - . -
(trifluoromethyl)pyridine (trifluoromethyl)pyridine
CAS Number 74784-70-6 106447-97-6
Molecular Formula CeHsF3N:2 CeHsF3N:2
Molecular Weight 162.11 g/mol 162.11 g/mol

White to light yellow )
Appearance Solid
powder/crystal[2]

Melting Point 45-49 °CJ[2] 42-44 °CJ[3]
Solubility Soluble in Methanol[2] Data not available
Flash Point 104.4 °C (closed cup) Data not available

Synthesis and Experimental Protocols

While a specific, detailed protocol for the synthesis of 2-Amino-5-(4-
trifluoromethoxyphenyl)pyridine is not widely published, a plausible and common synthetic
route would involve a Suzuki-Miyaura cross-coupling reaction. This method is a powerful tool
for forming carbon-carbon bonds between aryl halides and boronic acids or esters.
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Proposed Synthetic Pathway: Suzuki-Miyaura Coupling

A potential synthetic route involves the coupling of a halogenated 2-aminopyridine with a
boronic acid derivative of 4-trifluoromethoxyphenylether.
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(Z-Amino-S-bromopyridine) G-(Trifluoromethoxy)phenylboronic acicD

Pd Catalyst (e.g., Pd(PPhs)a)
Base (e.g., Na2COs)
Solvent (e.g., Toluene/Water)

Suzuki Coupling

( )

Cell Membrane Cytoplasm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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